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Get Quote

Custom Service

Company . Notes | Evidence from Search Results
Mentioned
BOC Sciences [1] Yes Offers "custom synthesis of those chemicals not in stock™;
positioned as supplier to pharmaceutical industry [1] [2].
Robinson Brothers Yes An "award-winning chemical manufacturer" with expertise in
[2] "custom synthesis, contract manufacture and process
optimisation” [2].
Endeavour Yes Offers "custom synthesis and contract manufacturing
Speciality services" at their UK site [2].
Chemicals [2]
Beijing LYS Yes States they "custom manufacture new products according to
Chemicals Co., customers' needs" [2].
Ltd. [2]
Zhishang Unclear Presents as a manufacturer; offers "professional technical
Chemical [3] support and customized services," though exact nature of
customization is not specified [3].
Synerzine [2] Unclear As a flavor/fragrance supplier, they provide "customization,”

but it's unclear if this extends to custom chemical synthesis
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2].

Experimental Protocol: Synthesis via Catalytic
Dehydration

The most detailed synthetic method found is from a patent for the catalytic dehydration of 4-hydroxy-3-

hexanone. The core of this method is summarized below [4].

Catalyst Preparation (W0s3/Zr02-Si02)

e Preparation of Mesoporous Carrier: Dissolve a zirconium source (e.g., Zr(NOs)as) in deionized
water. Add a surfactant (e.qg., cetyltrimethylammonium bromide, CTAB) and stir until dissolved [4].

¢ Precipitation & Ageing: Add a silicon source (e.g., tetraethoxysilane) to the mixture. Under vigorous
stirring, adjust the pH to 10 using a strong aqueous base to precipitate the carrier. Continue stirring
for 2 hours, then age at room temperature for 12 hours [4].

e Washing and Drying: Filter the solid, wash with deionized water, and dry [4].

¢ Impregnation & Calcination: Impregnate the ZrO2-SiO: carrier with a solution of a tungsten source
(e.g., ammonium tungstate). Dry the material and then calcine it at 500-700°C for 5-10 hours to
produce the final WO3/ZrO2-SiO2 catalyst [4].

Dehydration Reaction Workflow

The following diagram illustrates the key stages of the catalytic dehydration process:
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4-Hydroxy-3-hexanone
(Raw Material)

:

Reactor Conditions
Catalyst: WO3/ZrO2-SiO2
Temperature: 250-380°C
Weight Hourly Space Velocity: 1-10 h—1

Dehydration Reaction

Product Mixture
Crude 4-Hexen-3-one

Click to download full resolution via product page

This process, as reported in the patent, can achieve a 4-hydroxy-3-hexanone conversion of 99.1% with a

selectivity for 4-hexen-3-one of 96.5% under optimized conditions (300°C, WHSYV of 5 h™1) [4].

Physical & Chemical Properties

For accurate identification and quality control during synthesis, the table below consolidates key

physicochemical data from suppliers and databases [1] [5] [6].

Property Value Source | Context
CAS Number 2497-21-4 Universal identifier [1] [2] [6].
Molecular Formula CeH100 [1] [6]

Molecular Weight

98.14 g/mol - 98.16 g/mol

[1] [6]
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Property Value Source | Context
Appearance Colourless to pale yellow [1][6]
liquid
Boiling Point 135-137 °C Lit. values from suppliers [1] [5] [6].
Density 0.829 - 0.858 g/cm? Varies between sources; 0.829 g/cm? [1], 0.858
g/mL [5].
Refractive Index 1.4400 - 1.44 Lit. values from suppliers [5] [6].
(n?°/D)
Flash Point 34 °C (closed cup) Flammable liquid classification [5] [6].
Assay/Purity >92% to 99% Common commercial grades are 95% and 98%

[1] [3] [3]-

Applications in Research & Development

4-Hexen-3-one serves as a versatile intermediate and ingredient in several fields, which can help guide

research objectives [1] [7] [3]:

¢ Flavor and Fragrance Industry: Primarily used as a flavoring agent and fragrance ingredient. Its
aroma is described as "green, grassy, and slightly fruity," making it useful for creating apple, banana,
and fresh notes in food flavors and perfumery [2] [3] [5].

e Pharmaceutical Intermediates: Serves as a key building block in organic synthesis for producing
pharmaceuticals, including anti-inflammatory and antimicrobial agents. Its active functional groups
allow for structural modifications to create complex molecules [1] [7] [3].

e Agrochemical Intermediates: Used in the synthesis of herbicides and fungicides. The unsaturated
ketone structure can be derivatized to enhance biological activity against plant pathogens and pests
[7113].

e Material Science: Investigated as a monomer or building block for advanced polymers. The carbon-
carbon double bond allows for copolymerization, potentially leading to materials with improved
durability, heat resistance, or functional properties for coatings and adhesives [7] [3].

Handling and Safety Considerations

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.bocsci.com/4-hexen-3-one-cas-2497-21-4-item-176411.html?srsltid=AfmBOooCD9ZsGlXrEmZHo0wVXIQiBVq_591p7ftHSzO7-W6y_hCtaTLG
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7829.html
https://www.bocsci.com/4-hexen-3-one-cas-2497-21-4-item-176411.html?srsltid=AfmBOooCD9ZsGlXrEmZHo0wVXIQiBVq_591p7ftHSzO7-W6y_hCtaTLG
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoqz9_QlmelC8pEikbLhiGGyq88ccLagQvF2f3i0K7wfF-8D_MrY
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7829.html
https://www.bocsci.com/4-hexen-3-one-cas-2497-21-4-item-176411.html?srsltid=AfmBOooCD9ZsGlXrEmZHo0wVXIQiBVq_591p7ftHSzO7-W6y_hCtaTLG
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoqz9_QlmelC8pEikbLhiGGyq88ccLagQvF2f3i0K7wfF-8D_MrY
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoqz9_QlmelC8pEikbLhiGGyq88ccLagQvF2f3i0K7wfF-8D_MrY
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7829.html
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoqz9_QlmelC8pEikbLhiGGyq88ccLagQvF2f3i0K7wfF-8D_MrY
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7829.html
https://www.bocsci.com/4-hexen-3-one-cas-2497-21-4-item-176411.html?srsltid=AfmBOooCD9ZsGlXrEmZHo0wVXIQiBVq_591p7ftHSzO7-W6y_hCtaTLG
https://www.zhishangchem.com/products/4-hexen-3-one-cas-2497-21-4
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoqz9_QlmelC8pEikbLhiGGyq88ccLagQvF2f3i0K7wfF-8D_MrY
https://www.smolecule.com/products/s3317472?utm_src=pdf-body
https://www.bocsci.com/4-hexen-3-one-cas-2497-21-4-item-176411.html?srsltid=AfmBOooCD9ZsGlXrEmZHo0wVXIQiBVq_591p7ftHSzO7-W6y_hCtaTLG
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.zhishangchem.com/products/4-hexen-3-one-cas-2497-21-4
https://www.thegoodscentscompany.com/data/rw1026601.html
https://www.zhishangchem.com/products/4-hexen-3-one-cas-2497-21-4
https://www.sigmaaldrich.com/US/en/product/aldrich/w335207?srsltid=AfmBOoqz9_QlmelC8pEikbLhiGGyq88ccLagQvF2f3i0K7wfF-8D_MrY
https://www.bocsci.com/4-hexen-3-one-cas-2497-21-4-item-176411.html?srsltid=AfmBOooCD9ZsGlXrEmZHo0wVXIQiBVq_591p7ftHSzO7-W6y_hCtaTLG
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.zhishangchem.com/products/4-hexen-3-one-cas-2497-21-4
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.zhishangchem.com/products/4-hexen-3-one-cas-2497-21-4
https://www.linkedin.com/pulse/4-hexen-3-one-real-world-5-uses-youll-yntme/
https://www.zhishangchem.com/products/4-hexen-3-one-cas-2497-21-4
https://www.smolecule.com/products/s3317472?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Storage: Store in a flammable storage area, preferably under an inert atmosphere (packed on
inactive gas) [1] [6].

e Hazard Classification: Classified as a Flam. Liq. 3, among other hazards like skin and eye irritation.
Target organ is listed as the respiratory system [5].

¢ Personal Protective Equipment (PPE): Recommended PPE includes eyeshields, faceshields,
gloves, and an appropriate respirator filter [5].

References and Further Information

For more detailed information, you can refer to the primary sources cited in this document, which include:

e Google Patents: For the detailed synthesis patent (CN103030541A) [4].

e Supplier Websites: Such as BOC Sciences [1], Sigma-Aldrich [5], and FUJIFILM Wako [6] for
specification sheets and analytical data.

¢ Industry Databases: The Good Scents Company [2] provides a comprehensive overview of
suppliers and applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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